Cas no 1806380-54-0 (Ethyl 2-(2-carboxyethyl)-4-cyanophenylacetate)

• Product Name: Ethyl 2-(2-carboxyethyl)-4-cyanophenylacetate
• CAS No: 1806380-54-0
• MF: C₁₄H₁₅NO₄
• MW: 261.273204088211
• CID: 4944716
• Update Time: 2025-10-18

Ethyl 2-(2-carboxyethyl)-4-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-carboxyethyl)-4-cyanophenylacetate

• Inchi： 1S/C14H15NO4/c1-2-19-14(18)8-12-4-3-10(9-15)7-11(12)5-6-13(16)17/h3-4,7H,2,5-6,8H2,1H3,(H,16,17)
• InChI Key： PFMLKWJSKZZDQX-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=CC(C#N)=CC=1CCC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 371
• XLogP3: 1.6
• Topological Polar Surface Area: 87.4

Additional information on Ethyl 2-(2-carboxyethyl)-4-cyanophenylacetate

Ethyl 2-(2-carboxyethyl)-4-cyanophenylacetate (CAS No. 1806380-54-0): A Comprehensive Overview

Ethyl 2-(2-carboxyethyl)-4-cyanophenylacetate, with the chemical identifier CAS No. 1806380-54-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development and molecular research. The Ethyl 2-(2-carboxyethyl)-4-cyanophenylacetate molecule exhibits a complex arrangement of functional groups, including a cyano group and a carboxyethyl side chain, which contribute to its versatile reactivity and biological interactions.

The structural composition of Ethyl 2-(2-carboxyethyl)-4-cyanophenylacetate makes it a valuable intermediate in the synthesis of various pharmacologically active molecules. The presence of the cyano group at the para position relative to the phenyl ring enhances its potential as a precursor in the development of novel therapeutic agents. Additionally, the carboxyethyl moiety introduces a flexible alkyl chain that can influence the compound's solubility and metabolic stability, making it an attractive candidate for further investigation.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds with similar structural motifs. The Ethyl 2-(2-carboxyethyl)-4-cyanophenylacetate has been studied for its potential role in modulating various biological pathways. Preliminary research suggests that this compound may exhibit inhibitory effects on certain enzymes and receptors, which are implicated in inflammatory and neurodegenerative diseases. These findings have prompted further investigation into its mechanism of action and therapeutic potential.

One of the most compelling aspects of Ethyl 2-(2-carboxyethyl)-4-cyanophenylacetate is its versatility in chemical modifications. The compound's reactive sites allow for the introduction of additional functional groups, enabling the synthesis of derivatives with tailored biological activities. This flexibility is particularly valuable in drug discovery pipelines, where the ability to modify a core structure can lead to the identification of more potent and selective therapeutic agents.

The cyano group in Ethyl 2-(2-carboxyethyl)-4-cyanophenylacetate is known to participate in various chemical reactions, including nucleophilic additions and condensation reactions. These reactions are often employed in organic synthesis to construct complex molecular architectures. The carboxyethyl side chain, on the other hand, can undergo esterification or amidation reactions, further expanding the synthetic possibilities of this compound. Such reactivities make Ethyl 2-(2-carboxyethyl)-4-cyanophenylacetate a valuable building block for medicinal chemists.

Recent advancements in computational chemistry have also contributed to a deeper understanding of Ethyl 2-(2-carboxyethyl)-4-cyanophenylacetate's properties. Molecular modeling studies have been conducted to predict how this compound interacts with biological targets at the atomic level. These simulations have provided insights into its binding affinity and specificity, which are critical factors in drug design. By leveraging computational tools, researchers can optimize the structure of Ethyl 2-(2-carboxyethyl)-4-cyanophenylacetate to enhance its pharmacological efficacy.

The potential applications of Ethyl 2-(2-carboxyethyl)-4-cyanophenylacetate extend beyond traditional pharmaceuticals. In agrochemical research, this compound has shown promise as a precursor for developing novel pesticides and herbicides. Its structural features allow for interactions with biological targets in pests while maintaining low toxicity to non-target organisms. This dual functionality makes it an attractive candidate for sustainable agricultural practices.

In conclusion, Ethyl 2-(2-carboxyethyl)-4-cyanophenylacetate (CAS No. 1806380-54-0) is a multifaceted compound with significant implications in pharmaceutical and agrochemical research. Its unique structural features and reactivities make it a valuable intermediate for synthesizing biologically active molecules. Ongoing studies continue to uncover new applications and mechanisms associated with this compound, reinforcing its importance in modern chemical research.